N-Methyl-3-oxo-5-phenyl-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS No.: 61516-05-0
• Molecular Formula: C10H9N3O2S
• Molecular Weight: 235.26 g/mol
• IUPAC Name: N-methyl-3-oxo-5-phenyl-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C10H9N3O2S/c1-11-9(14)13-10(15)12-8(16-13)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,14)
• InChI Key: XVUQNLFMEUDLJZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1C(=O)N=C(S1)C2=CC=CC=C2

Description

N-Methyl-3-oxo-5-phenyl-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C10H9N3O2S and its molecular weight is 235.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.5 ml of triethylamine and 10 ml of methyl isocyanate were added to a solution of 9 g of 3-hydroxy-5-phenyl-1,2,4-thiadiazole in 100 ml of tetrahydrofuran and the mixture was stirred at 20° C for an hour and then was vacuum filtered. The crystals recovered were crystallized from acetic acid to obtain 10 g of 2-(N-methylcarbamoyl)-5-phenyl-1,2,4-thiadiazole-3-one melting at 210° C.